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Compound of Interest

Compound Name: Omapatrilat

Cat. No.: B1677282

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Omapatrilat is paramount. This document provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Omapatrilat is classified as an irritant and requires specific PPE to prevent exposure. The
primary hazards associated with Omapatrilat are skin irritation, serious eye irritation, and
potential respiratory irritation.[1]

Recommended Personal Protective Equipment:

Based on the known hazards, the following PPE is mandatory when handling Omapatrilat:
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PPE Category Item Specification

Nitrile or neoprene gloves are
) ) ) recommended. Ensure gloves
Hand Protection Chemical-resistant gloves )
are regularly inspected for

tears or punctures before use.

o Must be worn at all times in the
) Safety glasses with side )
Eye Protection _ laboratory to protect against
shields or goggles
splashes.

A fully buttoned lab coat
Body Protection Laboratory coat should be worn to protect skin

and clothing.

Recommended when handling
the powder form of Omapatrilat

Respiratory Protection NIOSH-approved respirator outside of a certified chemical
fume hood to prevent

inhalation of airborne particles.

Operational Plan for Safe Handling

A systematic approach to handling Omapatrilat will minimize the risk of exposure.
Step 1: Preparation and Engineering Controls

» Designated Area: All work with Omapatrilat should be conducted in a designated area, such
as a chemical fume hood, to minimize inhalation exposure.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

» Spill Kit: A chemical spill kit appropriate for handling solid compounds should be available in
the immediate vicinity.

Step 2: Weighing and Aliquoting
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» When weighing the solid form of Omapatrilat, perform the task within a chemical fume hood
or a balance enclosure to contain any airborne powder.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the compound. Avoid
creating dust.

Step 3: Solution Preparation
e When dissolving Omapatrilat, add the solvent to the solid slowly to prevent splashing.

e Ensure all containers are clearly and accurately labeled with the compound name,
concentration, date, and responsible individual's name.

Step 4: Post-Handling Decontamination

e Thoroughly clean all surfaces and equipment that have come into contact with Omapatrilat
using an appropriate cleaning agent.

e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Omapatrilat and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

o Solid Waste: All solid waste contaminated with Omapatrilat (e.g., used gloves, weighing
paper, paper towels) should be collected in a dedicated, labeled hazardous waste container.

» Liquid Waste: Solutions containing Omapatrilat should be collected in a separate, labeled
hazardous liquid waste container. Do not pour Omapatrilat solutions down the drain.

o Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with Omapatrilat
should be disposed of in a designated sharps container.

Disposal Procedure:
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» All waste containers must be kept closed when not in use.

o Follow your institution's specific guidelines for the disposal of hazardous chemical waste.
This typically involves arranging for pickup by the Environmental Health and Safety (EHS)
department.[2]

» Ensure all waste is properly documented according to your institution's and local regulations.

Quantitative Hazard Data

The following table summarizes the GHS hazard classifications for Omapatrilat.[1]

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity -  Category 3 (Respiratory tract H335: May cause respiratory
Single Exposure irritation) irritation

Experimental Protocol Workflow

The following diagram illustrates a logical workflow for researchers to follow when planning and
executing experiments involving Omapatrilat, ensuring safety at each step.
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Omapatrilat Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1677282?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Omapatrilat
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1677282#personal-protective-equipment-for-handling-omapatrilat
https://www.benchchem.com/product/b1677282#personal-protective-equipment-for-handling-omapatrilat
https://www.benchchem.com/product/b1677282#personal-protective-equipment-for-handling-omapatrilat
https://www.benchchem.com/product/b1677282#personal-protective-equipment-for-handling-omapatrilat
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677282?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

